Cas no 1616757-60-8 (Caesalpine B)

Caesalpine B structure
Caesalpine B structure
Product Name:Caesalpine B
CAS No:1616757-60-8
MF:C23H30O7
MW:418.480107784271
CID:3164796
PubChem ID:124672538
Update Time:2025-04-21

Caesalpine B Chemical and Physical Properties

Names and Identifiers

    • Caesalpine B
    • Caesalpinin F1
    • Phenanthro[3,2-b]furan-7-carboxylic acid, 6-(acetyloxy)-1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4a-hydroxy-4,4,11b-trimethyl-1-oxo-, methyl ester, (4aR,6S,6aR,7S,11aS,11bR)-
    • Methyl (4aR,6S,6aR,7S,11aS,11bR)-6-acetyloxy-4a-hydroxy-4,4,11b-trimethyl-1-oxo-2,3,5,6,6a,7,11,11a-octahydronaphtho[2,1-f][1]benzofuran-7-carboxylate
    • AKOS040761444
    • 1616757-60-8
    • Inchi: 1S/C23H30O7/c1-12(24)30-16-11-23(27)21(2,3)8-6-17(25)22(23,4)14-10-15-13(7-9-29-15)18(19(14)16)20(26)28-5/h7,9,14,16,18-19,27H,6,8,10-11H2,1-5H3/t14-,16-,18+,19-,22-,23+/m0/s1
    • InChI Key: WRVBJIVZZAJHJM-ANLLKEILSA-N
    • SMILES: O[C@@]12C[C@@H]([C@H]3[C@H](C(=O)OC)C4C=COC=4C[C@@H]3[C@@]1(C)C(CCC2(C)C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 418.19915329g/mol
  • Monoisotopic Mass: 418.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 514.3±50.0 °C at 760 mmHg
  • Flash Point: 264.8±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

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